2-(4,6-Diphenyl-1,2-dihydro-1,3,5-triazin-2-yl)phenol
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Description
2-(4,6-Diphenyl-1,2-dihydro-1,3,5-triazin-2-yl)phenol (LabMol-149) is a triazine-derived compound with a 1,2-dihydrotriazine core substituted with two phenyl groups at positions 4 and 6, and a phenolic hydroxyl group at position 2. Its molecular formula is C₂₃H₁₈N₃O, and it has been identified as a potent antimalarial agent through deep learning-driven drug discovery approaches. LabMol-149 exhibits submicromolar to low nanomolar inhibitory activity (EC₅₀ = 0.21–0.25 μM) against both chloroquine-sensitive (3D7) and -resistant (W2) Plasmodium falciparum strains, with a high selectivity index (SI = 71.4–340.8) in COS-7 cells .
Properties
Molecular Formula |
C21H17N3O |
|---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
2-(2,6-diphenyl-1,4-dihydro-1,3,5-triazin-4-yl)phenol |
InChI |
InChI=1S/C21H17N3O/c25-18-14-8-7-13-17(18)21-23-19(15-9-3-1-4-10-15)22-20(24-21)16-11-5-2-6-12-16/h1-14,21,25H,(H,22,23,24) |
InChI Key |
BPPHRVWNQQYIKO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(N=C(N2)C3=CC=CC=C3)C4=CC=CC=C4O |
Origin of Product |
United States |
Biological Activity
2-(4,6-Diphenyl-1,2-dihydro-1,3,5-triazin-2-yl)phenol is a compound of significant interest due to its diverse biological activities and potential applications in pharmaceuticals and materials science. This article explores the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound is characterized by its triazine core, which is known for various biological activities. Its molecular formula is , with a molecular weight of approximately 353.41 g/mol. The structure features a phenolic group attached to a triazine ring, contributing to its reactivity and interaction with biological targets.
Anticancer Activity
Recent studies have highlighted the anticancer potential of triazine derivatives, including 2-(4,6-Diphenyl-1,2-dihydro-1,3,5-triazin-2-yl)phenol. The compound has shown promising results against various cancer cell lines.
The biological activity of this compound can be attributed to several mechanisms:
- Inhibition of Cell Proliferation : It selectively inhibits cancer cell growth by targeting key signaling pathways involved in cell cycle regulation.
- Induction of Apoptosis : The compound promotes apoptosis in cancer cells through the activation of intrinsic pathways.
- Inhibition of Angiogenesis : It may inhibit the formation of new blood vessels that supply tumors, thereby limiting their growth.
Research Findings
A summary of key research findings regarding the biological activity of 2-(4,6-Diphenyl-1,2-dihydro-1,3,5-triazin-2-yl)phenol is presented in the following table:
| Study | Cancer Cell Line | IC50 (μM) | Mechanism |
|---|---|---|---|
| A549 (Lung) | 0.20 | PI3K/mTOR inhibition | |
| MCF-7 (Breast) | 1.25 | Apoptosis induction | |
| HeLa (Cervical) | 1.03 | Cell cycle arrest | |
| HepG2 (Liver) | 12.21 | Inhibition of angiogenesis |
Case Studies
Several case studies have demonstrated the efficacy of 2-(4,6-Diphenyl-1,2-dihydro-1,3,5-triazin-2-yl)phenol in preclinical models:
- Study on Lung Cancer : In vitro experiments showed that the compound significantly reduced cell viability in A549 lung cancer cells with an IC50 value of 0.20 μM. The mechanism involved the inhibition of the PI3K/mTOR pathway, crucial for cell growth and survival.
- Breast Cancer Research : In MCF-7 breast cancer cells, treatment with the compound resulted in an IC50 value of 1.25 μM. The study indicated that it induced apoptosis by activating caspases and modulating Bcl-2 family proteins.
- Cervical Cancer Analysis : HeLa cells exhibited an IC50 value of 1.03 μM when treated with the compound. The research suggested that it caused cell cycle arrest at the G0/G1 phase.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional characteristics of LabMol-149 are compared below with related triazine derivatives across pharmaceutical and materials science applications.
Antimalarial Triazine Derivatives
- LabMol-149’s 1,2-dihydrotriazine structure may reduce off-target cytotoxicity compared to fully aromatic triazines, as seen in its favorable SI .
Triazine-Based UV Absorbers and OLED Materials
- Key Insights :
- LabMol-149’s 1,2-dihydrotriazine core lacks the extended conjugation of aromatic triazines, making it unsuitable for optoelectronic applications but advantageous for drug solubility.
- Substituents like hexyloxy (Tinuvin 1577) or spiroacridine (DM-B) optimize materials for specific roles (e.g., UV absorption or light emission) .
Structural Analogues in Drug Discovery
- LabMol-151’s naphthoquinone core demonstrates that non-triazine scaffolds can achieve comparable antimalarial activity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
